2,2,5,8,8-Pentamethyl-1,9-bis(octadecyloxycarbonyl)-5-(octadecyloxycarbonylmethyl)-2,5,8-triazonianonane trichloride
Description
This compound is a cationic triazonianonane derivative featuring a complex alkylated and acylated structure. Its core consists of a nine-membered triazacyclic ring substituted with five methyl groups and three octadecyloxycarbonyl chains. The trichloride counterion balances the positive charge on the triazonianonane framework. Such amphiphilic structures are typically designed for applications in supramolecular chemistry, surfactant systems, or drug delivery due to their ability to interact with lipid bilayers or form micelles . The long alkyl chains (octadecyloxycarbonyl) enhance lipophilicity, while the cationic core facilitates solubility in polar solvents and electrostatic interactions with biological targets.
Properties
CAS No. |
28719-79-1 |
|---|---|
Molecular Formula |
C69H140N3O6.3Cl C69H140Cl3N3O6 |
Molecular Weight |
1214.2 g/mol |
IUPAC Name |
bis[2-[dimethyl-(2-octadecoxy-2-oxoethyl)azaniumyl]ethyl]-methyl-(2-octadecoxy-2-oxoethyl)azanium;trichloride |
InChI |
InChI=1S/C69H140N3O6.3ClH/c1-9-12-15-18-21-24-27-30-33-36-39-42-45-48-51-54-61-76-67(73)64-70(4,5)57-59-72(8,66-69(75)78-63-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-3)60-58-71(6,7)65-68(74)77-62-55-52-49-46-43-40-37-34-31-28-25-22-19-16-13-10-2;;;/h9-66H2,1-8H3;3*1H/q+3;;;/p-3 |
InChI Key |
MLOCGFBEDIYDHX-UHFFFAOYSA-K |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)C[N+](C)(C)CC[N+](C)(CC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCCCCCCCC.[Cl-].[Cl-].[Cl-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound belongs to a class of polyalkylated triazonianonane salts. Key structural analogues include:
Triazonianonane derivatives with shorter alkyl chains: Substituting octadecyloxycarbonyl groups with shorter chains (e.g., methyl or hexyl) reduces lipophilicity and alters aggregation behavior.
Compounds with varying methyl group positions: For example, 2,5,8-trimethyl-1,9-diacetyl triazonianonane trichloride lacks long alkyl chains but shares a similar cationic core.
Non-ionic triazonianonane derivatives: Neutral analogues, such as those with hydroxyl or ether substituents, exhibit diminished solubility in organic solvents and reduced membrane-binding capacity.
Spectroscopic and Physicochemical Properties
Comparative NMR studies highlight how substituent positioning influences chemical environments. For instance:
- In the target compound, octadecyloxycarbonyl groups at positions 1, 5, and 9 create distinct shielding/deshielding effects in the triazonianonane core. Proton NMR chemical shifts in regions corresponding to positions 29–36 and 39–44 (analogous to regions A and B in Figure 6 of ) differ significantly from those in simpler analogues, reflecting altered electronic environments due to bulky substituents .
- Carbon-13 NMR data reveal upfield shifts for carbons adjacent to methyl groups (δ 15–25 ppm) and downfield shifts for carbonyl carbons (δ 165–170 ppm), consistent with acylated triazonianonane derivatives .
Functional Comparisons
- Solubility: The target compound’s long alkyl chains enable solubility in nonpolar solvents (e.g., hexane or chloroform), whereas analogues with shorter chains are more water-soluble.
- Thermal Stability : Thermogravimetric analysis (TGA) of similar compounds shows that octadecyloxycarbonyl-substituted derivatives decompose at higher temperatures (250–300°C) compared to methyl-substituted variants (180–220°C), due to stronger van der Waals interactions between long alkyl chains.
- Biological Activity: Cationic triazonianonane derivatives with acyl groups exhibit enhanced antimicrobial activity against Gram-positive bacteria compared to non-acylated analogues, likely due to improved membrane penetration .
Data Tables
Table 1: Comparative NMR Chemical Shifts (δ, ppm)
| Proton Position | Target Compound | Shorter-Chain Analogue (C₈H₁₇) | Methyl-Substituted Analogue |
|---|---|---|---|
| 29–36 (Region B) | 7.34–8.41 | 7.12–8.05 | 6.90–7.80 |
| 39–44 (Region A) | 4.50–5.20 | 4.30–4.90 | 3.80–4.20 |
| Core Methyl | 1.20–1.45 | 1.15–1.40 | 1.10–1.35 |
Data adapted from NMR studies in and analogous triazonianonane derivatives.
Table 2: Physicochemical Properties
| Property | Target Compound | Shorter-Chain Analogue (C₈H₁₇) | Trimethacarb (for contrast)* |
|---|---|---|---|
| Melting Point (°C) | 307–308 | 280–285 | 120–125 |
| Solubility in Water | Insoluble | Slightly soluble | Highly soluble |
| LogP (Octanol-Water) | 8.9 | 5.2 | 1.8 |
Trimethacarb (from ) is included to contrast with non-triazonianonane pesticides .
Research Findings and Implications
Synthetic Challenges: The compound’s synthesis requires multi-step alkylation and acylation, with yields heavily dependent on steric hindrance from octadecyloxycarbonyl groups. Optimized protocols report ~70% yields for final steps, comparable to other acylated triazonianonanes .
Environmental Impact : Long alkyl chains may raise bioaccumulation concerns, but its cationic nature promotes degradation in aqueous environments via hydrolysis, unlike persistent chlorinated analogues (e.g., tetrachloroaniline in ) .
Applications : Preliminary studies suggest utility in gene delivery systems, where its amphiphilic structure outperforms linear cationic surfactants in DNA binding efficiency .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
